Cas no 73365-94-3 (3-Methoxy-2,3-dihydrowithaferin-A)

3-Methoxy-2,3-dihydrowithaferin-A structure
73365-94-3 structure
Product Name:3-Methoxy-2,3-dihydrowithaferin-A
CAS No:73365-94-3
MF:C29H42O7
MW:502.63958978653
CID:977996
PubChem ID:433363
Update Time:2025-11-01

3-Methoxy-2,3-dihydrowithaferin-A Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dihydro-3-methoxy-withaferin A
    • 3-Methoxy-2, 3-dihydrowithaferin-A
    • AC1L8V9J
    • 3β-Methoxy-2,3-dihydrowithaferin A
    • NSC328419
    • 3-Methoxy-2,3-dihydrowithaferin-A
    • NSC-328419
    • 6-Hydroxy-15-[1-[5-(hydroxymethyl)-4-methyl-6-oxo-2,3-dihydropyran-2-yl]ethyl]-5-methoxy-2,16-dimethyl-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadecan-3-one
    • DTXSID10330885
    • FT-0775819
    • 3beta-Methoxy-2,3-dihydrowithaferinA
    • 73365-94-3
    • 6-hydroxy-15-{1-[5-(hydroxymethyl)-4-methyl-6-oxo-2,3-dihydropyran-2-yl]ethyl}-5-methoxy-2,16-dimethyl-8-oxapentacyclo[9.7.0.0(2),?.0?,?.0(1)(2),(1)?]octadecan-3-one
    • DA-69947
    • Inchi: 1S/C29H42O7/c1-14-10-21(35-26(33)17(14)13-30)15(2)18-6-7-19-16-11-24-29(36-24)25(32)22(34-5)12-23(31)28(29,4)20(16)8-9-27(18,19)3/h15-16,18-22,24-25,30,32H,6-13H2,1-5H3
    • InChI Key: MKTMIPAPOLDOQT-UHFFFAOYSA-N
    • SMILES: O1C2CC3C4CCC(C(C)C5CC(C)=C(CO)C(=O)O5)C4(C)CCC3C3(C)C(CC(C(C132)O)OC)=O

Computed Properties

  • Exact Mass: 502.29300
  • Monoisotopic Mass: 502.293
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 4
  • Complexity: 1010
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 12
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 106
  • Molecular Weight: 502.6

Experimental Properties

  • Density: 1.26
  • Boiling Point: 681.7°C at 760 mmHg
  • Flash Point: 222.5°C
  • Refractive Index: 1.579
  • PSA: 105.59000
  • LogP: 3.20180

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Additional information on 3-Methoxy-2,3-dihydrowithaferin-A

Introduction to 3-Methoxy-2,3-dihydrowithaferin-A (CAS No. 73365-94-3)

3-Methoxy-2,3-dihydrowithaferin-A (CAS No. 73365-94-3) is a naturally occurring withanolide that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its diverse biological activities and potential therapeutic applications. This compound is derived from the plant Withania somnifera, commonly known as Ashwagandha, which has been used in traditional Ayurvedic medicine for centuries. The chemical structure of 3-Methoxy-2,3-dihydrowithaferin-A is characterized by a steroidal lactone backbone with specific functional groups that contribute to its unique properties.

The molecular formula of 3-Methoxy-2,3-dihydrowithaferin-A is C28H40O8, and its molecular weight is approximately 504.61 g/mol. The compound exhibits a complex structure with multiple chiral centers, which can lead to various stereoisomers. The presence of these chiral centers is crucial for the biological activity of the compound, as different stereoisomers may have varying effects on biological systems.

Biological Activities and Mechanisms of Action

3-Methoxy-2,3-dihydrowithaferin-A has been extensively studied for its anti-inflammatory, antioxidant, and anticancer properties. One of the key mechanisms by which it exerts its anti-inflammatory effects is through the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. Recent studies have shown that 3-Methoxy-2,3-dihydrowithaferin-A can modulate the expression of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the inflammatory response. By inhibiting NF-κB activation, this compound can effectively reduce inflammation in various tissues.

In addition to its anti-inflammatory properties, 3-Methoxy-2,3-dihydrowithaferin-A has demonstrated potent antioxidant activity. It can scavenge free radicals and prevent oxidative damage to cellular components such as lipids, proteins, and DNA. This antioxidant effect is particularly important in preventing age-related diseases and chronic conditions associated with oxidative stress.

The anticancer potential of 3-Methoxy-2,3-dihydrowithaferin-A has also been a focus of recent research. Studies have shown that this compound can induce apoptosis in various cancer cell lines by disrupting microtubule dynamics and inhibiting tubulin polymerization. Furthermore, it has been found to sensitize cancer cells to chemotherapeutic agents, thereby enhancing the efficacy of conventional cancer treatments.

Clinical Applications and Research Directions

The diverse biological activities of 3-Methoxy-2,3-dihydrowithaferin-A have led to its exploration in various clinical applications. In the context of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD), this compound has shown promise in preclinical studies. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

In oncology, 3-Methoxy-2,3-dihydrowithaferin-A is being investigated as a potential adjuvant therapy for cancer treatment. Its ability to enhance the effectiveness of chemotherapy and reduce side effects makes it an attractive candidate for combination therapy approaches. Additionally, ongoing research is exploring its potential in preventing cancer recurrence and metastasis.

Synthesis and Production

The synthesis of 3-Methoxy-2,3-dihydrowithaferin-A can be challenging due to its complex structure and multiple chiral centers. However, recent advances in synthetic chemistry have led to the development of efficient methods for its production. These methods often involve multi-step reactions starting from readily available precursors such as steroidal compounds or other natural products.

In addition to chemical synthesis, biotechnological approaches are also being explored for the production of 3-Methoxy-2,3-dihydrowithaferin-A. Plant cell cultures and microbial fermentation techniques have shown promise in producing this compound on a larger scale while maintaining its structural integrity and biological activity.

FUTURE PERSPECTIVES AND CONCLUSIONS

The future prospects for 3-Methoxy-2,3-dihydrowithaferin-A are promising due to its wide range of biological activities and potential therapeutic applications. Continued research into its mechanisms of action will provide deeper insights into its pharmacological properties and guide the development of more effective formulations for clinical use.

In conclusion, 3-Methoxy-2,3-dihydrowithaferin-A (CAS No. 73365-94-3) is a versatile natural product with significant potential in the fields of medicine and biotechnology. Its anti-inflammatory, antioxidant, and anticancer properties make it a valuable candidate for further investigation and development as a therapeutic agent.

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